6,6'-Bis(phenylethynyl)[1,1'-biphenyl]-3,3',4,4'-tetramine

• CAS No.: 54349-30-3
• Molecular Formula: C28H22N4
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 4-[4,5-diamino-2-(2-phenylethynyl)phenyl]-5-(2-phenylethynyl)benzene-1,2-diamine
• InChI: InChI=1S/C28H22N4/c29-25-15-21(13-11-19-7-3-1-4-8-19)23(17-27(25)31)24-18-28(32)26(30)16-22(24)14-12-20-9-5-2-6-10-20/h1-10,15-18H,29-32H2
• InChI Key: ACTRIKCBZLQOIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C#CC2=CC(=C(C=C2C3=CC(=C(C=C3C#CC4=CC=CC=C4)N)N)N)N

Description

6,6'-Bis(phenylethynyl)[1,1'-biphenyl]-3,3',4,4'-tetramine is a useful research compound. Its molecular formula is C28H22N4 and its molecular weight is 414.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 2,2'-bis(phenylethynyl)-5,5'-dinitrobenzidine (0.474 g, 0.00100 mol) in dioxane (50 ml), freshly distilled from FeSO4 (3.65 g, 0.024 mol), was added to a boiling solution of FeSO4 (3.65 g, 0.024 mol) in water (50 ml.) which was stirred under nitrogen. After 5 minutes, ammonium hydroxide (20 ml, 30%) was added slowly followed by 20 ml. more of dioxane. The resultant dark suspension was stirred and refluxed for 30 minutes at which point additional ammonium hydroxide (20 ml) was added. Refluxing was continued for 30 minutes and then the reaction mixture was cooled and extracted three times with 100 ml. of chloroform. The combined chloroform extracts were concentrated to dryness on a rotary evaporator. The residue was dissolved in methylene chloride (20 ml.) and filtered after which the filtrate was poured with stirring into 20 ml. of hexane. The resultant precipitate was filtered, washed with hexane, and dried at 23° C in a vacuum oven at 1 mm of Hg for 24 hours to give 0.313 g (76% yield) of 2,2'-bis(phenylethynyl)-5,5'-diaminobenzidine which softened above 100° C to a viscous melt.